6-Methyl-2,3-dihydro-1-benzothiophen-3-one

• IUPAC Name: 6-methyl-1-benzothiophen-3-one
• InChI: InChI=1S/C9H8OS/c1-6-2-3-7-8(10)5-11-9(7)4-6/h2-4H,5H2,1H3
• InChI Key: QJONTQSRKXMSBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)CS2
• Molecular Formula: C9H8OS
• Molecular Weight: 164.23 g/mol

Description

6-Methyl-2,3-dihydro-1-benzothiophen-3-one is a chemical compound with the CAS Number: 68670-98-4. It has a molecular weight of 164.23 and its IUPAC name is 6-methylbenzo[b]thiophen-3-ol. It is typically stored at -10 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8OS/c1-6-2-3-7-8(10)5-11-9(7)4-6/h2-5,10H,1H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder with a molecular weight of 164.23. It is stored at -10 degrees Celsius.

Scientific Research Applications

Organic Synthesis and Chemical Transformations

Thermolysis and Rearrangements

Research by Drewnowski et al. (2006) delved into the thermolysis of thiones of selected N-, O-, and S-heterocycles, demonstrating the potential of benzothiophene derivatives in facilitating thermal rearrangements leading to high-yield production of benzo[c]thiophen-1(3H)-ones. This study highlights the role of these compounds in the synthesis of complex heterocyclic structures through thermal processes (Drewnowski et al., 2006).

Synthesis of Isothiochromenes and Benzo[c]thiochromenes

Another significant application is the innovative synthesis approach by Ram et al. (2001) for creating highly functionalized 3,4-dihydro-1H-isothiochromenes and 6H-benzo[c]thiochromenes. This method involves a one-pot synthesis through ring-transformation reactions, showcasing the utility of benzothiophene derivatives in constructing complex and functionalized heterocycles (Ram et al., 2001).

Medicinal Chemistry and Biological Properties

Antitumor Activity

A study by Hutchinson et al. (2001) on fluorinated 2-(4-aminophenyl)benzothiazoles unveiled their potent cytotoxic properties against human breast cancer cell lines, demonstrating the potential of benzothiophene derivatives as antitumor agents. This research underscores the relevance of structural modifications on the benzothiophene backbone to enhance antitumor specificity and efficacy (Hutchinson et al., 2001).

Material Science and Photophysical Properties

Solvent Selection for Organic Photovoltaics

Walker et al. (2011) investigated the solubilities of organic semiconductors in various solvents, leveraging benzothiophene derivatives to optimize solvent choices for organic photovoltaic applications. This study provides insights into selecting appropriate solvents for the fabrication of efficient organic solar cells, highlighting the importance of understanding the physicochemical properties of benzothiophene derivatives (Walker et al., 2011).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501. These statements provide guidance on how to handle and store the compound safely.